Methyl 5-(benzoylamino)levulinate

• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: methyl 5-benzamido-4-oxopentanoate
• InChI: InChI=1S/C13H15NO4/c1-18-12(16)8-7-11(15)9-14-13(17)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,17)
• InChI Key: RBQNVOZMHCZAKZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)CNC(=O)C1=CC=CC=C1

Description

Methyl 5-(benzoylamino)levulinate is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a solution of 5-aminolevulinic acid methyl hydrochloride (1.0 g, 5.5 mmol) and triethylamine (2.3 mL, 16.5 mmol) in dichloromethane (50 mL) was cooled to 0° C., and benzoyl chloride (0.7 mL, 6.1 mmol) was then added to the solution. The obtained mixture was stirred at room temperature for 3 hours. Thereafter, water was added to the reaction solution, and it was then extracted with ethyl acetate. The organic layer was washed with a saturated saline and was then dried over sodium sulfate. The solvent was distilled away, and the obtained residue was then purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain the title compound (1.29 g, yield: 94%).